Cas no 1600259-15-1 ((Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine)

• Product Name: (Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine
• CAS No: 1600259-15-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6007708
• PubChem ID: 115728817
• Update Time: 2025-07-09

(Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• 1600259-15-1
• (butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine
• EN300-800517
• (Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine

• Inchi： 1S/C12H25NO/c1-4-11(2)13-10-12(6-5-7-12)8-9-14-3/h11,13H,4-10H2,1-3H3
• InChI Key： NIGVGWBHFKPGDT-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CNC(C)CC)CCC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on (Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine

Comprehensive Overview of (Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine (CAS No. 1600259-15-1)

(Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine is a specialized organic compound with a unique structural framework, combining a butan-2-yl group and a cyclobutylmethyl moiety linked via an amine functionality. This compound, identified by CAS No. 1600259-15-1, has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for novel bioactive molecules. Its molecular architecture features a methoxyethyl side chain, which enhances solubility and bioavailability, making it a candidate for drug discovery programs targeting neurological and metabolic disorders.

The synthesis of (Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine involves multi-step organic reactions, including reductive amination and cyclobutane ring formation. Researchers emphasize its role in modulating receptor interactions, particularly in the context of G-protein-coupled receptors (GPCRs), a hot topic in modern drug development. The compound’s amine group serves as a critical pharmacophore, enabling hydrogen bonding with biological targets. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, aligning with the growing demand for neuroprotective agents.

In agrochemical applications, CAS No. 1600259-15-1 is explored for its potential as a pesticide intermediate, addressing global concerns about sustainable crop protection. The methoxyethyl substituent contributes to environmental compatibility, a key focus in green chemistry initiatives. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity, a critical factor given the compound’s use in high-value research. Industry trends indicate rising interest in cyclobutyl-containing compounds, driven by their conformational rigidity and metabolic stability.

From a commercial perspective, (Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine is supplied under strict quality control protocols, catering to contract research organizations (CROs) and academic labs. Its storage typically requires inert conditions to preserve stability, reflecting the compound’s sensitivity to oxidation. FAQs surrounding this molecule often revolve around its synthetic routes, scalability, and regulatory status, underscoring the need for transparent technical documentation. As the pharmaceutical industry shifts toward fragment-based drug design, this amine derivative is poised to play a pivotal role in hit-to-lead optimization.

Emerging applications of CAS No. 1600259-15-1 also extend to material science, where its amine group facilitates polymer cross-linking. Innovations in biodegradable plastics and smart coatings leverage its reactivity, aligning with circular economy principles. The compound’s logP value and pKa are frequently analyzed to predict its behavior in biological systems, a common query among computational chemists. With the rise of AI-driven molecular modeling, datasets featuring this compound are increasingly curated for machine learning training, highlighting its interdisciplinary relevance.

In summary, (Butan-2-yl)({[1-(2-methoxyethyl)cyclobutyl]methyl})amine represents a versatile scaffold with broad scientific appeal. Its integration into cutting-edge research underscores the convergence of medicinal chemistry, sustainable agriculture, and advanced materials. As demand for tailored organic intermediates grows, this compound’s profile is expected to expand, driven by both academic curiosity and industrial innovation.